Cas no 2169074-70-6 (methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2169074-70-6
• MF: C₈H₅BrN₂O₂S₂
• MW: 305.171498060226
• CID: 5834890
• PubChem ID: 165528607
• Update Time: 2025-06-15

methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate
• EN300-1458222
• 2169074-70-6

• Inchi： 1S/C8H5BrN2O2S2/c1-13-7(12)5-6(15-8(9)11-5)4-2-10-14-3-4/h2-3H,1H3
• InChI Key： ZVDCLAXPLWKVIZ-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=C(C2C=NSC=2)S1

Computed Properties

• Exact Mass: 303.89758g/mol
• Monoisotopic Mass: 303.89758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Additional information on methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate

Comprehensive Overview of Methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate (CAS No. 2169074-70-6)

Methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate (CAS No. 2169074-70-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thiazole family, a class of organic compounds known for their diverse biological activities. The presence of both bromo and thiazolyl substituents in its structure makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for thiazole derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in compounds like methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate due to their potential as building blocks for anticancer agents, antimicrobial drugs, and pesticides. The compound's CAS number 2169074-70-6 is frequently searched in scientific databases, reflecting its relevance in contemporary chemistry.

The synthesis of methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate involves multi-step reactions, often starting from readily available thiazole precursors. Its brominated thiazole core is a key feature that enables further functionalization, making it a versatile intermediate. The compound's ester group also provides a handle for additional chemical modifications, which is why it is widely used in medicinal chemistry and crop protection research.

One of the most discussed topics in the scientific community is the role of heterocyclic compounds in addressing global challenges such as drug resistance and sustainable agriculture. Methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate is often highlighted in these discussions due to its potential to contribute to the development of novel therapeutics and agrochemicals. Its CAS No. 2169074-70-6 is a common query in patent databases, indicating its commercial and industrial significance.

From an analytical perspective, the characterization of methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the purity and identity of the compound, which is critical for its application in high-value research. The compound's molecular weight and solubility are also key parameters that researchers consider when designing experiments.

In the context of green chemistry, there is growing interest in optimizing the synthesis of thiazole derivatives to reduce environmental impact. Methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate is no exception, with recent studies exploring catalyst-free reactions and solvent-free conditions for its production. These advancements align with the broader goal of making chemical processes more sustainable.

Another area of interest is the computational modeling of methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate to predict its biological activity and interaction with targets. Molecular docking and QSAR studies are frequently employed to evaluate its potential as a lead compound in drug development. Such in silico approaches save time and resources in the early stages of research.

In summary, methyl 2-bromo-5-(1,2-thiazol-4-yl)-1,3-thiazole-4-carboxylate (CAS No. 2169074-70-6) is a promising compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable tool for researchers aiming to address some of the most pressing challenges in science and industry. As the demand for heterocyclic compounds continues to grow, this compound is likely to remain a focal point of innovation and discovery.